Cas no 25958-59-2 (1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl-)
25958-59-2 structure
Product Name:1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl-
CAS No:25958-59-2
MF:C16H11ClFNO2
MW:303.715446710587
CID:1424951
Update Time:2024-08-15
1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl-
-
- Inchi: 1S/C16H11ClFNO2/c1-19-13-7-6-9(17)8-11(13)14(15(19)16(20)21)10-4-2-3-5-12(10)18/h2-8H,1H3,(H,20,21)
- InChI Key: YGQTXOMXJSILMT-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=C(Cl)C=C2)C(C2=CC=CC=C2F)=C1C(O)=O
Computed Properties
- Exact Mass: 303.04633
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 477.6±45.0 °C(Predicted)
- PSA: 42.23
- pka: 3.63±0.30(Predicted)
1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl- Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
25958-59-2 (1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk